![molecular formula C19H23N3O B3086726 N-[4-(4-benzylpiperazin-1-yl)phenyl]acetamide CAS No. 116290-76-7](/img/structure/B3086726.png)
N-[4-(4-benzylpiperazin-1-yl)phenyl]acetamide
Cat. No. B3086726
M. Wt: 309.4 g/mol
InChI Key: IRDOUSKKLZRXNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05086055
Procedure details
To a solution of 8.5 g (0.03 mol) of 4-[4-(phenylmethyl)-1-piperazinyl]benzeneamine and 16.0 g (0.16 mol) of triethylamine in 450 mL of ethyl acetate was added, dropwise, a solution of 2.5 g (0.035 mol) of acetyl chloride in 50 mL of ethyl acetate. The mixture was magnetically stirred for 3 h and then heated at reflux for 1 h. The excess acetyl chloride was co-distilled with benzene and the resulting oil was shaken in 400 mL of 10% sodium hydroxide solution. The suspended tan solid was collected by filtration, washed thrice with 100 mL portions of water, and air dried to give 9.7 g (99%) of crude product. A one-gram portion was recrystallized from benzene/petroleum ether to give 100 mg of cream colored solid, mp 159°-161° C.
Name
Yield
99%
Identifiers
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REACTION_CXSMILES
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[C:1]1([CH2:7][N:8]2[CH2:13][CH2:12][N:11]([C:14]3[CH:19]=[CH:18][C:17]([NH2:20])=[CH:16][CH:15]=3)[CH2:10][CH2:9]2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.C(N(CC)CC)C.[C:28](Cl)(=[O:30])[CH3:29].C1C=CC=CC=1>C(OCC)(=O)C.[OH-].[Na+]>[C:1]1([CH2:7][N:8]2[CH2:9][CH2:10][N:11]([C:14]3[CH:15]=[CH:16][C:17]([NH:20][C:28](=[O:30])[CH3:29])=[CH:18][CH:19]=3)[CH2:12][CH2:13]2)[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1 |f:5.6|
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Inputs
Step One
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Name
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|
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Quantity
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8.5 g
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Type
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reactant
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|
Smiles
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C1(=CC=CC=C1)CN1CCN(CC1)C1=CC=C(C=C1)N
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Name
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|
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Quantity
|
16 g
|
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Type
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reactant
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Smiles
|
C(C)N(CC)CC
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Name
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|
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Quantity
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450 mL
|
|
Type
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solvent
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Smiles
|
C(C)(=O)OCC
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Step Two
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Name
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|
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Quantity
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2.5 g
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Type
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reactant
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Smiles
|
C(C)(=O)Cl
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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|
Smiles
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C(C)(=O)Cl
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Step Four
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Name
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|
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Quantity
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0 (± 1) mol
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|
Type
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reactant
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|
Smiles
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C1=CC=CC=C1
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Step Five
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Name
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|
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Quantity
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50 mL
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|
Type
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solvent
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Smiles
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C(C)(=O)OCC
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Step Six
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Name
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|
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Quantity
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400 mL
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|
Type
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solvent
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Smiles
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[OH-].[Na+]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The mixture was magnetically stirred for 3 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 1 h
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|
Duration
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1 h
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FILTRATION
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Type
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FILTRATION
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|
Details
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The suspended tan solid was collected by filtration
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WASH
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Type
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WASH
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|
Details
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washed thrice with 100 mL portions of water, and air
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
dried
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Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
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|
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Type
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product
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Smiles
|
C1(=CC=CC=C1)CN1CCN(CC1)C1=CC=C(C=C1)NC(C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 9.7 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 104.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
